1-Phenyl-1H-1,2,4-triazole-3-carboxylic acid

• IUPAC Name: 1-phenyl-1,2,4-triazole-3-carboxylic acid
• InChI: InChI=1S/C9H7N3O2/c13-9(14)8-10-6-12(11-8)7-4-2-1-3-5-7/h1-6H,(H,13,14)
• InChI Key: ACFQGTMTFLDFLP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=NC(=N2)C(=O)O
• Molecular Formula: C9H7N3O2
• DSSTOX Substance ID: DTXSID10487540
• Molecular Weight: 189.17 g/mol
• CAS No.: 24036-63-3

Description

1-Phenyl-1H-1,2,4-triazole-3-carboxylic acid is a useful research compound. Its molecular formula is C9H7N3O2 and its molecular weight is 189.17 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis of 1-Aryl 1,2,3-Triazoles : 1-Phenyl-1H-1,2,4-triazole-3-carboxylic acid is involved in the synthesis of 1-aryl 1,2,3-triazoles, which are notable for their ultraviolet (UV) absorption characteristics and dissociation constants. These compounds are synthesized and then nitrated and brominated in the phenyl ring, providing insights into their structural properties (Khadem, Mansour, & Meshreki, 1968).

• Triazole Derivatives as Intermediates : The compound serves as an important intermediate in the synthesis of various drugs. Its derivatives, like 1-Methyl-4-phenyl-1H-1,2,3-triazole-5-carboxylic acid, demonstrate the potential of these triazole compounds in oriented synthesis involving phenyl acetylene and other reagents (Liu et al., 2015).

• Structural Analysis and Reactions : The structure of similar triazole derivatives, like 3-oxy-5-phenyl-1H-1,2,3-triazole-4-carboxylic acid, has been determined using experimental and quantum-chemical methods. These studies reveal the reactions these compounds undergo, such as alkylation and nitration, contributing to a deeper understanding of their chemical behavior (Shtabova et al., 2005).

Chemical Properties and Applications

• Polymer-supported Synthesis : The compound is utilized in the synthesis of polymer-supported 1,2,4-triazoles. This method is significant for the traceless synthesis of disubstituted triazoles, indicating potential applications in material science and polymer chemistry (Samanta & Yli-Kauhaluoma, 2005).

• Ligand Formation and Metal Complexes : Derivatives of 1,2,4-triazole are used in the formation of ligands for metal complex formation. These ligands have been studied for their protonation properties and their ability to form complexes with metals like iron, demonstrating their relevance in coordination chemistry and potential industrial applications (Stucky et al., 2008).

• Ultraviolet Light-Emitting Organic Acids : Triazole derivatives, including those related to this compound, have been synthesized and characterized for their ultraviolet light-emitting properties. This indicates potential applications in the field of optoelectronics and light-emitting diodes (An et al., 2014).